![molecular formula C15H15N3O2S B2511049 N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide CAS No. 1421512-72-2](/img/structure/B2511049.png)
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide, commonly known as FMA-NT, is a chemical compound with potential therapeutic applications. It belongs to the class of pyrazole derivatives and has been studied extensively for its pharmacological properties.
Scientific Research Applications
Synthesis and Structural Characterization
Research has been conducted on the synthesis and characterization of compounds related to N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide, focusing on their potential applications and properties. For example, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, showcasing significant antioxidant activity through various in vitro methods, including DPPH, ABTS, and FRAP assays. These studies highlight the role of hydrogen bonding in the self-assembly processes of such complexes, revealing their supramolecular architectures via crystal packing analysis (Chkirate et al., 2019).
Anticancer and Anti-inflammatory Activities
Synthesis of derivatives containing the furan and thiophene moieties, similar in structure to N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide, has been explored for their anti-inflammatory and anticancer properties. For instance, certain acetamide derivatives have shown promising anti-inflammatory activity in experimental models, suggesting a potential for therapeutic applications in controlling inflammation-related disorders (Sunder & Maleraju, 2013).
Antioxidant Properties
The catalytic synthesis and evaluation of antioxidant properties of chalcone derivatives, which are structurally related to the compound , have been studied. These derivatives exhibit potential antioxidant capabilities, as demonstrated by in vitro assays and supported by ADMET, QSAR, and molecular docking studies. This research underscores the importance of such compounds in developing antioxidant therapies (Prabakaran et al., 2021).
Antimicrobial Activity
Another area of interest is the synthesis and characterization of novel chitosan Schiff bases bearing heterocyclic moieties, including pyrazole derivatives. These compounds have been evaluated for their antimicrobial activity against a range of bacteria and fungi, highlighting their potential as antimicrobial agents. The absence of cytotoxic activity in these derivatives also indicates their safety for further development (Hamed et al., 2020).
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-18-13(14-5-2-6-20-14)8-11(17-18)10-16-15(19)9-12-4-3-7-21-12/h2-8H,9-10H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLEJLAMNBMCGBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CNC(=O)CC2=CC=CS2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.